An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Dactylocycline A
An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Dactylocycline A
For Researchers, Scientists, and Drug Development Professionals
Abstract
Dactylocycline A is a novel, naturally occurring tetracycline (B611298) antibiotic produced by the actinomycete Dactylosporangium sp..[1] Distinguished by its glycosidic structure, it exhibits potent activity against Gram-positive bacteria, including strains resistant to conventional tetracyclines. This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and key physicochemical properties of Dactylocycline A. Detailed experimental methodologies for its isolation and characterization are presented, alongside a summary of its biological activity. This document is intended to serve as a valuable resource for researchers in natural product chemistry, microbiology, and drug discovery.
Chemical Structure and Properties
Dactylocycline A is a tetracycline derivative characterized by a glycosidic linkage at the C-6 position of the tetracyclene core. The aglycone, known as dactylocyclinone, is a common feature among the dactylocycline family of antibiotics.[2] The sugar moiety is a novel aminoglycan. The molecular formula of Dactylocycline A is C₃₁H₄₀ClN₃O₁₃.
Spectroscopic Data
The structure of Dactylocycline A was elucidated using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Fast Atom Bombardment Mass Spectrometry (FAB-MS).
Table 1: NMR Spectroscopic Data for Dactylocycline A
| Technique | Key Observations |
| ¹H NMR | The proton NMR spectrum reveals characteristic signals for the tetracycline core, including aromatic protons and signals for the dimethylamino group. Additional signals corresponding to the sugar moiety are also present. |
| ¹³C NMR | The carbon NMR spectrum shows resonances consistent with the tetracyclene backbone. Notably, the chemical shift at C-6 confirms the glycosidic linkage. The spectrum also displays signals corresponding to the carbons of the unique sugar component. |
Note: Detailed chemical shift assignments are found in the primary literature and are recommended for in-depth analysis.
Table 2: Mass Spectrometry Data for Dactylocycline A
| Technique | m/z Value | Interpretation |
| FAB-MS | [M+H]⁺ | Corresponds to the protonated molecular ion of Dactylocycline A, confirming its molecular weight. |
Physicochemical Properties
Table 3: Physicochemical Properties of Dactylocycline A
| Property | Value |
| Molecular Formula | C₃₁H₄₀ClN₃O₁₃ |
| Molecular Weight | 698.1 g/mol |
| Appearance | Yellowish powder |
| Solubility | Soluble in methanol (B129727) and DMSO |
Stereochemistry
The absolute stereochemistry of Dactylocycline A was determined through a combination of circular dichroism (CD) measurements, NMR spectroscopy, and chemical transformations.[2]
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The stereocenters at positions 4, 4a, 5a, and 12a of the tetracycline core possess the same absolute configuration as other naturally occurring tetracyclines.[2]
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A key distinguishing feature of the dactylocyclines is the reversed absolute stereochemistry at the C-6 carbon .[2] This unique configuration is a significant factor in its biological activity profile.
The stereochemical relationship of the dactylocycline family can be visualized as follows:
Experimental Protocols
Fermentation and Isolation
Dactylocycline A is produced by fermentation of Dactylosporangium sp. (ATCC 53693).[1] The following is a generalized protocol for its production and isolation.
3.1.1. Fermentation
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Inoculum Preparation: A vegetative culture of Dactylosporangium sp. is prepared by inoculating a suitable seed medium and incubating for 48-72 hours.
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Production Fermentation: The seed culture is used to inoculate a production medium containing sources of carbon, nitrogen, and mineral salts. The fermentation is carried out in a fermentor with controlled temperature, pH, and aeration for 5-7 days.
3.1.2. Isolation and Purification
The isolation and purification workflow for Dactylocycline A is outlined below:
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Extraction: The fermentation broth is harvested and the mycelia are separated by filtration or centrifugation. The supernatant is then extracted with an organic solvent such as ethyl acetate.
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Chromatography: The crude extract is concentrated and subjected to column chromatography. Sephadex G-25 has been reported to be effective for the initial separation.[3]
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Purification: Fractions containing Dactylocycline A are further purified by preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.
Biological Activity and Mechanism of Action
Dactylocycline A exhibits significant antibacterial activity against a range of Gram-positive bacteria. A key feature of its biological profile is its efficacy against strains that have acquired resistance to other tetracycline antibiotics.
Table 4: Antibacterial Spectrum of Dactylocycline A
| Bacterial Type | Activity |
| Gram-positive bacteria | Active |
| Tetracycline-resistant Gram-positive bacteria | Active |
| Gram-negative bacteria | Limited to no activity |
The mechanism of action of Dactylocycline A is believed to be consistent with that of other tetracycline antibiotics. Tetracyclines inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit.[4][5] This binding prevents the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site, thereby halting the elongation of the polypeptide chain.[5][6]
The general mechanism of tetracycline action is depicted below:
Conclusion
Dactylocycline A represents a significant discovery in the field of tetracycline antibiotics. Its unique chemical structure, particularly the glycosidic moiety and the reversed stereochemistry at C-6, contributes to its notable biological activity against tetracycline-resistant bacteria. The information provided in this guide serves as a foundational resource for further research and development of Dactylocycline A and its analogs as potential therapeutic agents. Further investigation into its specific interactions with the bacterial ribosome and its in vivo efficacy is warranted.
References
- 1. Dactylocyclines, novel tetracycline derivatives produced by a Dactylosporangium sp. I. Taxonomy, production, isolation and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Dactylocyclines, novel tetracycline derivatives produced by a Dactylosporangium sp. III. Absolute stereochemistry of the dactylocyclines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. A new tetracycline antibiotic from a Dactylosporangium species. Fermentation, isolation and structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Tetracycline antibiotics - Wikipedia [en.wikipedia.org]
- 5. go.drugbank.com [go.drugbank.com]
- 6. Tetracycline - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
